Cas no 82766-40-3 (6-Octenoic acid,3,7-dimethyl-, 3,7-dimethyl-6-octen-1-yl ester)
82766-40-3 structure
Product Name:6-Octenoic acid,3,7-dimethyl-, 3,7-dimethyl-6-octen-1-yl ester
CAS No:82766-40-3
MF:C20H36O2
MW:308.498646736145
CID:725768
PubChem ID:3086155
Update Time:2025-04-19
6-Octenoic acid,3,7-dimethyl-, 3,7-dimethyl-6-octen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-Octenoic acid,3,7-dimethyl-, 3,7-dimethyl-6-octen-1-yl ester
- 3,7-dimethyl-6-octenyl 3,7-dimethyloct-6-enoate
- 3,7-dimethyloct-6-enyl 3,7-dimethyloct-6-enoate
- EINECS 280-025-3
- citronellyl citronellate
- SCHEMBL13176163
- NS00059350
- 82766-40-3
- 3,7-DIMETHYLOCT-6-EN-1-YL 3,7-DIMETHYLOCT-6-ENOATE
- 6-Octenoic acid, 3,7-dimethyl-, 3,7-dimethyl-6-octenyl ester
- HUZXZYWMBWQTNX-UHFFFAOYSA-N
- DTXSID001002877
-
- Inchi: 1S/C20H36O2/c1-16(2)9-7-11-18(5)13-14-22-20(21)15-19(6)12-8-10-17(3)4/h9-10,18-19H,7-8,11-15H2,1-6H3
- InChI Key: HUZXZYWMBWQTNX-UHFFFAOYSA-N
- SMILES: O(C(CC(C)CC/C=C(\C)/C)=O)CCC(C)CC/C=C(\C)/C
Computed Properties
- Exact Mass: 308.272
- Monoisotopic Mass: 308.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.882
- Boiling Point: 386.6°C at 760 mmHg
- Flash Point: 95.3°C
- Refractive Index: 1.462
6-Octenoic acid,3,7-dimethyl-, 3,7-dimethyl-6-octen-1-yl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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